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Compound of Interest

Compound Name: Glycyrin

Cat. No.: B026723

For researchers and scientists in drug development, ensuring the safe and compliant disposal
of all laboratory chemicals, including seemingly benign substances like glycine, is a critical
aspect of laboratory safety and operational excellence. This guide provides detailed, step-by-
step procedures for the proper disposal of glycine, ensuring the protection of personnel and the
environment.

Immediate Safety and Logistical Information

Glycine, a non-essential amino acid, is generally considered non-hazardous.[1][2] However, it
is imperative to handle all laboratory chemicals with care and to follow established safety
protocols. Before proceeding with any disposal method, always consult your institution's
specific safety guidelines and local, state, and federal regulations.[3][4][5][6][7]

Personal Protective Equipment (PPE)

When handling glycine, especially in powdered form, it is recommended to wear:
o Safety glasses or goggles
e Gloves

o Alab coat

Step-by-Step Glycine Disposal Procedures
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The appropriate disposal method for glycine depends on the form of the waste (solid, aqueous
solution, or as a neutralizer for other chemicals).

Solid Glycine Waste

Solid glycine waste, including spills, should be handled as follows:
o Containment: For spills, clean up the material immediately.[4]

o Collection: Carefully sweep the solid glycine into a suitable, labeled container with a lid.[4][8]
To minimize dust generation, you can lightly dampen the solid spill with water before
sweeping.[9]

o Disposal: The collected solid waste should be disposed of through one of the following
methods, in accordance with institutional and local regulations:

o Licensed Disposal Company: Offer surplus and non-recyclable glycine to a licensed
professional waste disposal company.[8][10]

o Recycling: If the material is unused and uncontaminated, recycling may be an option.[4]
Consult with your institution's environmental health and safety (EHS) office or the
manufacturer for recycling options.[4]

Aqueous Glycine Solutions

For small quantities of aqueous glycine solutions, drain disposal may be permissible, subject to
local regulations and the concentration of the solution.

o Check Local Regulations: Before proceeding, confirm that your local wastewater treatment
authority permits the drain disposal of glycine.

 Dilution: Dilute the glycine solution with a large amount of water. A general guideline is to
flush with at least 100 times the volume of the solution being disposed.[11][12]

e pH Adjustment: Ensure the pH of the solution is within the acceptable range for drain
disposal, typically between 5.5 and 9.0.[12]
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» Disposal: Slowly pour the diluted and pH-adjusted solution down the drain, followed by a
copious amount of running water.[3]

Glycine as a Neutralizing Agent

Glycine is an effective agent for neutralizing high-level disinfectants such as glutaraldehyde
and ortho-phthalaldehyde (OPA), rendering them safe for drain disposal.

o Neutralization: Add glycine powder to the used disinfectant solution.

e Mixing and Reaction Time: Stir the mixture and allow it to sit for the recommended time to
ensure complete neutralization.

o Disposal: After neutralization, the solution can typically be disposed of down the drain with
plenty of water, in accordance with local regulations.[3]

Quantitative Data for Glycine Disposal

The following table summarizes key quantitative parameters for the disposal of glycine and its
use as a neutralizer.

Parameter Guideline Source(s)
Permissible Daily Drain Up to a few hundred grams or

. . [11][12]
Disposal milliliters per day
pH Range for Drain Disposal 55-9.0 [12]
Water Dilution for Drain At least 100-fold excess of

. [11][12]
Disposal water
Glycine for Glutaraldehyde 100 grams of glycine powder 3]
Neutralization per gallon of disinfectant

A minimum of 25 grams of

Glycine for OPA Neutralization glycine per gallon of OPA 9]
solution
Neutralization Time for OPA Minimum of one hour [9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.safety.rochester.edu/ih/disinfectants/disposalprotocol.html
https://www.safety.rochester.edu/ih/disinfectants/disposalprotocol.html
https://www.bsu.edu/-/media/www/departmentalcontent/facilities/pdf/bsu-sewer-disposal-nov-16-2011.pdf
https://www.ars.usda.gov/northeast-area/docs/she/acceptable-drain-disposal-procedures/
https://www.ars.usda.gov/northeast-area/docs/she/acceptable-drain-disposal-procedures/
https://www.bsu.edu/-/media/www/departmentalcontent/facilities/pdf/bsu-sewer-disposal-nov-16-2011.pdf
https://www.ars.usda.gov/northeast-area/docs/she/acceptable-drain-disposal-procedures/
https://www.safety.rochester.edu/ih/disinfectants/disposalprotocol.html
https://www.civco.com/in-the-know/how-to-dispose-of-high-level-disinfectants-safely/
https://www.civco.com/in-the-know/how-to-dispose-of-high-level-disinfectants-safely/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Glycine Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of glycine
waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of different forms of glycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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